Cas no 119-13-1 (δ-Tocopherol (>90%))

• Product Name: δ-Tocopherol (>90%)
• CAS No: 119-13-1
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• MDL: MFCD20486794
• CID: 209869
• PubChem ID: 24900009
• Update Time: 2025-11-02

δ-Tocopherol (>90%) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
• D-δ-Tocopherol
• (+)-d-Tocopherol
• (+)-δ-Tocopherol
• D-DELTA-TOCOPHEROL
• TOCOPHEROL, D-DELTA-(P) PrintBack
• δ-Tocopherol
• delta-tocopherol
• E 309
• E-Mix D
• delta-D-Tocopherol
• delta-Vitamin E
• 8-METHYLTOCOL
• D-D-TOCOPHEROL
• TOCOPHEROL, D-DELTA-
• (+)-DELTA-TOCOPHEROL
• 3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2h-1-benzopyran-6-o [
• δ-Tocopherol (>90%)
• JU84X1II0N
• GZIFEOYASATJEH-VHFRWLAGSA-N
• DSSTox_CID_26263
• DSSTox_RID_81490
• DSSTox_GSID_46263
• .delta.-Tocopherol
• delt
• A-Tocopherol (>90%);8-Methyltocol
• RRR-.DELTA.-TOCOPHEROL
• NCGC00160622-04
• .delta.-Vitamin E
• D94B2EA5-AEC1-47F2-94D1-A1F978E6C436
• Rel-(2R)-3,4-Dihydro-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
• (2R)-3,4-DIHYDRO-2,8-DIMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-OL
• DTXSID1046263
• (2R,4'R,8'R)-delta-Tocopherol
• delta-Tocopherol (>90%)
• (R)-2,8-Dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• .DELTA.-TOCOPHEROL [MI]
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
• s6348
• E80733
• DTXCID9026263
• Tox21_111941_1
• NS00015095
• LMPR02020066
• (2R)-3,4-dihydro-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
• (+)-delta-Tocopherol, >=90%
• CHEMBL1451395
• J-004070
• SCHEMBL886921
• HY-113026
• NCGC00160622-01
• (+)- delta -Tocopherol
• 119-13-1
• bmse000547
• (R,R,R)-delta-Tocopherol
• Vitamine E
• ()-delta-Tocopherol
• E309
• CAS-119-13-1
• DELTA-TOCOPHEROL [WHO-DD]
• CHEBI:47772
• AMY25540
• NCGC00160622-03
• Q155751
• RRR-.ALPHA.-TOCOPHEROL IMPURITY A [EP IMPURITY]
• 251562-63-7
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,8-dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-
• [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• J5.309K
• (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
• DELTA-TOCOPHEROL, D-
• NCGC00160622-02
• CS-0059380
• delta-Tocopherol, analytical standard
• EINECS 204-299-0
• Tox21_111941
• (2R(2R*(4R*,8R*)))-3,4-Dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• ?-Tocopherol (>90%)
• UNII-JU84X1II0N
• AKOS040758846
• 34-Dihydro-28-dimethyl-2-(4812-trimethyltridecyl)-2H-1-benzopyran-6-ol
• 1ST1547
• (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-6-chromanol
• (2R)-2,8-dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• RRR-DELTA-TOCOPHEROL
• (2R)-2,8-dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-ol
• (2R)-2,8-dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
• A-Tocopherol
• (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
• d-I'-Tocopherol
• DELTA-TOCOPHEROL (CONSTITUENT OF LYCOPENE AND TOMATO EXTRACT CONTAINING LYCOPENE)
• I'-Vitamin E
• [2R-[2R*(4R*,8R*)]]-3,4-Dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• (2R)-2,8-Dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
• BRD-K04657451-001-01-0
• (2R)-2,8-dimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-6-chromanol
• 2,8-Dimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
• RRR-ALPHA-TOCOPHEROL IMPURITY A (EP IMPURITY)
• (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-ol
• (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• 8-Methyltocol; (2R)-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
• I'-D-Tocopherol
• (+)-
• (2R-(2R*(4R*,8R*)))-3,4-Dihydro-2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol

• MDL： MFCD20486794
• Inchi： 1S/C27H46O2/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-16-27(6)17-15-24-19-25(28)18-23(5)26(24)29-27/h18-22,28H,7-17H2,1-6H3/t21-,22-,27-/m1/s1
• InChI Key： GZIFEOYASATJEH-VHFRWLAGSA-N
• SMILES： O1C2C(C)=CC(=CC=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 402.35000
• Monoisotopic Mass: 402.349780706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 402.7
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 10

Experimental Properties

• Color/Form: Yellow to bright brown viscous liquid
• Density: 0.935±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 464.74°C (rough estimate)
• Flash Point: >93℃
• Refractive Index: 1.4480 (estimate)
• Solubility: Insuluble (1.1E-5 g/L) (25 ºC),
• PSA: 29.46000
• LogP: 8.22340
• Refractive Index: [n]D/20 1,500-1,504
• Specific Rotation: 25546 +3.4° (c = 15.5 in alc); 25546 +1.1° (c = 10.9 in benzene)
• Solubility: Insoluble in water, easily soluble in acetone and ethanol.
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

δ-Tocopherol (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds

Additional information on δ-Tocopherol (>90%)

Exploring the Benefits and Applications of δ-Tocopherol (>90%) (CAS No. 119-13-1)

δ-Tocopherol (>90%) is a potent member of the vitamin E family, known for its exceptional antioxidant properties. With the CAS number 119-13-1, this compound has garnered significant attention in the fields of nutrition, cosmetics, and pharmaceuticals. Unlike its more commonly discussed counterparts (α- and γ-tocopherol), δ-tocopherol offers unique benefits, particularly in oxidative stress management and skin health. This article delves into the science behind δ-tocopherol, its applications, and why it’s becoming a sought-after ingredient in health and wellness products.

The chemical structure of δ-tocopherol features a chromanol ring with a hydrophobic side chain, making it lipid-soluble. This property enhances its ability to protect cell membranes from lipid peroxidation, a key factor in aging and chronic diseases. Recent studies highlight its superior efficacy in neutralizing free radicals compared to other tocopherols, especially in high-temperature environments. This makes δ-tocopherol (>90%) a preferred choice for stabilizing oils and fats in food products and supplements.

In the cosmetics industry, δ-tocopherol is prized for its skin-nourishing effects. It helps combat UV-induced damage, reduces inflammation, and promotes collagen synthesis. With the rising demand for clean beauty and anti-aging solutions, formulators are increasingly incorporating δ-tocopherol (>90%) into serums, creams, and sunscreens. Its compatibility with other antioxidants like vitamin C and ferulic acid further boosts its appeal in multifunctional skincare products.

Nutritionally, δ-tocopherol plays a critical role in dietary supplements aimed at supporting cardiovascular and cognitive health. Research suggests it may help reduce the risk of chronic inflammation and neurodegenerative disorders. As consumers become more proactive about preventive health, supplements featuring high-purity δ-tocopherol are gaining traction. Its synergy with omega-3 fatty acids enhances bioavailability, making it a staple in heart-healthy formulations.

The market for δ-tocopherol (>90%) is expanding, driven by trends like personalized nutrition and sustainable sourcing. Manufacturers are focusing on non-GMO and plant-derived variants to meet eco-conscious demands. Analytical techniques such as HPLC ensure the purity and potency of CAS 119-13-1 products, addressing quality concerns in bulk procurement. For buyers, verifying third-party certifications (e.g., ISO, USP) is essential to guarantee compliance with industry standards.

Emerging applications of δ-tocopherol include functional foods and animal nutrition. In poultry and livestock feed, it improves immune response and meat quality. Meanwhile, food fortification with δ-tocopherol aligns with global efforts to combat micronutrient deficiencies. Innovations like nanoencapsulation are also being explored to enhance its stability in processed foods.

In summary, δ-Tocopherol (>90%) (CAS No. 119-13-1) stands out as a versatile and scientifically backed compound. Its multifaceted benefits—from antioxidant protection to skin rejuvenation—make it indispensable across industries. As research continues to uncover new potentials, this underrated vitamin E isomer is poised to redefine health and wellness paradigms.